5,11-Dihydropyrido[2,3-b][1,4]benzodiazepin-6-one
Overview
Description
5,11-Dihydropyrido[2,3-b][1,4]benzodiazepin-6-one, also known as this compound, is a useful research compound. Its molecular formula is C12H9N3O and its molecular weight is 211.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Compounds, Fused-Ring - Heterocyclic Compounds, 2-Ring - Benzazepines - Benzodiazepines - Benzodiazepinones - Supplementary Records. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Biological Activities : A novel three-step synthesis of 5,11-Dihydro-6H-pyrido[2,3-b][1,4]benzodiazepin-6-one was presented, which is a basic intermediate in preparing derivatives with significant biological activities (Oklobdžija et al., 1983). Another study highlighted the importance of N-oxydation and N-chloroacetylation in synthesizing 11-acyl derivatives of this compound (Kovač et al., 1983).
Pharmacological Properties : Some derivatives of this compound, specifically 11-acyl-5,11-dihydro-6H-pyrido[2,3-b][1,4]benzodiazepin-6-ones, have shown promising pharmacological properties and potential as new antiulcer drugs (Decorte et al., 1982).
Applications in HIV Research : Tricyclic pyridobenzoxazepinones, related to this compound, have been investigated as novel non-nucleoside inhibitors of HIV-1 reverse transcriptase, with significant specificity and potency (Klunder et al., 1992).
Development of New Drug Targets : A study on the unexpected formation of a 11H-pyrido[2,1-b]quinazolin-11-one derivative from 5,11-dihydro-6H-pyrido[2,3-b]-1,4-benzodiazepin-6-one suggests potential as a new drug target (Buděšínský et al., 1989).
Muscarinic Receptor Research : Novel succinamide derivatives with the 5,11-dihydro-6H-pyrido[2,3-b][1,4]benzodiazepin-6-one skeleton have shown potent and selective antagonistic activities on M2 muscarinic receptors (Watanabe et al., 1997).
Mechanism of Action
Target of Action
The primary target of 5,11-Dihydropyrido[2,3-b][1,4]benzodiazepin-6-one is the Human M1 Muscarinic receptor . This receptor plays a crucial role in mediating the actions of the neurotransmitter acetylcholine in the peripheral and central nervous system.
Mode of Action
This compound interacts with its target, the Human M1 Muscarinic receptor, as a potential bitopic ligand . Bitopic ligands are capable of simultaneously binding to both the orthosteric site and an allosteric site on the receptor, which can result in enhanced receptor modulation and selectivity.
Result of Action
The molecular and cellular effects of this compound’s action are related to its modulation of the Human M1 Muscarinic receptor. By acting as a bitopic ligand, it can potentially enhance the receptor’s modulation, leading to changes in cholinergic signaling .
Safety and Hazards
Properties
IUPAC Name |
5,11-dihydropyrido[2,3-b][1,4]benzodiazepin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3O/c16-12-8-4-1-2-5-9(8)14-11-10(15-12)6-3-7-13-11/h1-7H,(H,13,14)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIRBIZDDMSFTKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)NC3=C(N2)N=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70237083 | |
Record name | LS 75 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70237083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885-70-1 | |
Record name | 5,11-Dihydro-6H-pyrido[2,3-b][1,4]benzodiazepin-6-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885-70-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | LS 75 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000885701 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | LS 75 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70237083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5,11-dihydro-6H-pyrido[2,3-b][1,4]benzodiazepin-6-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.768 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the structural significance of 5,11-Dihydropyrido[2,3-b][1,4]benzodiazepin-6-one?
A1: this compound is a heterocyclic compound characterized by a seven-membered ring fused to two aromatic rings. [] This compound exhibits a unique conformation where the seven-membered ring adopts a boat conformation, and the two aromatic rings are non-planar with a dihedral angle of 41.51° between them. [] This specific spatial arrangement, stabilized by intramolecular N—H⋯O and N—H⋯N hydrogen bonds, could be crucial for potential biological activity and interactions with target molecules.
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